N-[4-(1H-imidazol-1-yl)benzyl]-2,5-dimethylbenzamide

• IUPAC Name: N-[(4-imidazol-1-ylphenyl)methyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C19H19N3O/c1-14-3-4-15(2)18(11-14)19(23)21-12-16-5-7-17(8-6-16)22-10-9-20-13-22/h3-11,13H,12H2,1-2H3,(H,21,23)
• InChI Key: MZHMORDMQXWBHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

N-[4-(1H-imidazol-1-yl)benzyl]-2,5-dimethylbenzamide belongs to a class of compounds known for their distinct molecular structures and potential biological activities. Research spans various aspects, including synthesis methods, molecular structure analysis, chemical properties, and physical properties, underscoring its significance in scientific inquiry.

Synthesis Analysis

The synthesis of N-substituted imidazolylbenzamides, including N-[4-(1H-imidazol-1-yl)benzyl]-2,5-dimethylbenzamide, involves multiple steps characterized by the reaction of specific precursors. These processes yield compounds with significant electrophysiological activity, showcasing the chemical versatility and potential applications of these molecules (Morgan et al., 1990).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various spectroscopic techniques and crystallography. Studies demonstrate the importance of the imidazolyl moiety in determining the electronic and structural properties of these compounds, providing insights into their chemical behavior and reactivity (Ünver et al., 2009).

Chemical Reactions and Properties

Research has explored the reactivity of N-substituted imidazolylbenzamides with various reagents, unveiling a range of chemical transformations. These studies highlight the compounds' potential in synthesizing new chemical entities with desired properties and functions (Evrard et al., 2022).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and stability, have been characterized to understand their suitability for different applications. Such data are crucial for the development of these compounds in various fields, including materials science and pharmaceuticals (Li et al., 2013).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different classes of reagents, have been extensively studied. These investigations provide a foundation for further chemical modifications and the development of derivatives with enhanced or targeted properties (Karrouchi et al., 2020).